molecular formula C8H5IN2O3 B8519748 1,3-dihydro-4-iodo-5-nitro-2H-indol-2-one

1,3-dihydro-4-iodo-5-nitro-2H-indol-2-one

Cat. No.: B8519748
M. Wt: 304.04 g/mol
InChI Key: OMAAUZCBEFAWFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-dihydro-4-iodo-5-nitro-2H-indol-2-one is a useful research compound. Its molecular formula is C8H5IN2O3 and its molecular weight is 304.04 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H5IN2O3

Molecular Weight

304.04 g/mol

IUPAC Name

4-iodo-5-nitro-1,3-dihydroindol-2-one

InChI

InChI=1S/C8H5IN2O3/c9-8-4-3-7(12)10-5(4)1-2-6(8)11(13)14/h1-2H,3H2,(H,10,12)

InChI Key

OMAAUZCBEFAWFW-UHFFFAOYSA-N

Canonical SMILES

C1C2=C(C=CC(=C2I)[N+](=O)[O-])NC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of concentrated sulfuric acid (0.73 mL) and concentrated nitric acid (0.14 mL) was added slowly to a solution of 1,3-dihydro-4-iodo-2H-indol-2-one (0.5 g, 1.93 mmol) (see T. Fukuyama, supra, and Kende, supra) in concentrated sulfuric acid (6 mL) at -5° C. with stirring. The mixture was stirred for an additional 15 min at -5° C. then poured into ice. After standing for 1 h, solid was collected by filtration and washed with water, and dried in a vacuum oven to give 1,3-dihydro-4-iodo-5-nitro-2H-indol-2-one. (Yield 0.46 g, 78%).
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
0.14 mL
Type
reactant
Reaction Step Two
Quantity
0.73 mL
Type
solvent
Reaction Step Two

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